
The role of MgCl2·6H2O in the formation of Sorel
cement

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Magnesium chloride hexahydrate

Cat. No.: B146165 Get Quote

An In-depth Technical Guide on the Core Role of MgCl₂·6H₂O in the Formation of Sorel

Cement

Introduction to Sorel Cement
Sorel cement, also known as magnesium oxychloride (MOC) cement, is a non-hydraulic,

chemically bonded cementitious material first developed by French chemist Stanislas Sorel in

1867.[1][2] It is formed through an acid-base reaction between lightly calcined magnesium

oxide (MgO) and a concentrated aqueous solution of magnesium chloride (MgCl₂), typically

using its hexahydrate form, MgCl₂·6H₂O.[1][3][4] Unlike Portland cement, which hardens

through hydration, Sorel cement sets via a process of gelation and subsequent crystallization.

[1]

The resulting material exhibits several advantageous properties, including rapid setting, high

early compressive strength (often exceeding 50 MPa within hours), excellent abrasion

resistance, low thermal conductivity, and notable fire resistance.[1][5][6] It also demonstrates a

remarkable ability to bond with a wide variety of aggregates and fillers.[2][6] However, its

primary limitation is poor water resistance, as the chloride-bearing phases can leach out in the

presence of water, leading to a loss of strength.[1][7][8] This guide provides a detailed

examination of the critical role of magnesium chloride hexahydrate in the reaction chemistry,

phase formation, and microstructural development of Sorel cement.
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The Core Role of MgCl₂·6H₂O in the Reaction
Mechanism
The formation of Sorel cement is not a simple hydration process but a complex chemical

reaction in the ternary MgO-MgCl₂-H₂O system. MgCl₂·6H₂O is not merely a reactant but the

primary medium that facilitates the entire setting and hardening process.

Dissolution and Hydrolysis
The initial step in the formation of Sorel cement involves the dissolution of MgO powder in the

concentrated MgCl₂ solution.[4][5] The high concentration of MgCl₂ is crucial; it provides the

aqueous environment rich in Mg²⁺ and Cl⁻ ions necessary for the reaction to proceed. The

dissolution of MgO increases the concentrations of both Mg²⁺ and OH⁻ ions in the solution.[9]

This increase in ion concentration induces and promotes the hydrolysis of the aquated

magnesium ions [Mg(H₂O)₆]²⁺ present in the MgCl₂ solution. This hydrolysis leads to the

formation of various polynuclear aquo-hydroxy magnesium complexes, generally represented

as [Mgₓ(OH)y(H₂O)z]²ˣ⁻ʸ.[5][9] These complexes are the fundamental building blocks for the

subsequent cementitious phases.

Gelation and Crystallization
The polynuclear complexes, along with Cl⁻ and OH⁻ ions, interact to form an amorphous

hydrogel.[5][9] This gelation is responsible for the initial setting of the cement paste.[4] Over

time, this amorphous gel undergoes a transformation, leading to the crystallization of stable,

needle-like hydrated magnesium oxychloride phases.[9][10] These interlocking crystalline

needles are the primary source of the cement's mechanical strength.[2]

The diagram below illustrates the multi-step formation pathway of Sorel cement.
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Caption: Reaction pathway for Sorel cement formation.

Key Crystalline Phases
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The primary binding phases responsible for the properties of hardened Sorel cement are

specific crystalline magnesium oxychloride hydrates. The formation of these phases is highly

dependent on the molar ratios of the initial reactants (MgO, MgCl₂, H₂O).[11][12] The two most

prominent and important phases are Phase 5 and Phase 3.[11]

Phase Name Chemical Formula Molar Formula Key Characteristics

Phase 5
5Mg(OH)₂·MgCl₂·8H₂

O
Mg₃(OH)₅Cl·4H₂O

The dominant and

most desirable binding

phase, forming long,

needle-shaped

crystals that provide

high strength.[10][11]

Phase 3
3Mg(OH)₂·MgCl₂·8H₂

O
Mg₂(OH)₃Cl·4H₂O

Another key binding

phase, often

coexisting with Phase

5.[2][11]

Brucite Mg(OH)₂ Mg(OH)₂

Forms when excess

MgO is present or

when the cement is

exposed to water,

leading to leaching of

MgCl₂.[10][13]

Other Phases

2Mg(OH)₂·MgCl₂·4H₂

O (Phase

2)9Mg(OH)₂·MgCl₂·5H

₂O (Phase 9)

-

Less common phases

that can form under

specific conditions.[9]

[11]

Influence of MgCl₂ Concentration and Reactant
Ratios
The concentration of the MgCl₂ solution and the molar ratio of MgO to MgCl₂ are the most

critical factors determining the final phase composition and, consequently, the mechanical

properties of the cement.[12]
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Stoichiometry: Formulations that are stoichiometrically close to the 5-phase reaction (5MgO

+ MgCl₂ + 13H₂O → 5Mg(OH)₂·MgCl₂·8H₂O) tend to produce the strongest cements.[11][14]

MgCl₂ Concentration: The MgCl₂ brine concentration typically ranges from 20% to 33% by

weight.[11][14] A concentration of around 28.9% has been shown to yield optimal strength

when the MgO-to-brine ratio is near the stoichiometry for Phase 5.[11][14]

MgO/MgCl₂ Ratio: A high MgO/MgCl₂ molar ratio (e.g., greater than 17) can lead to the

formation of more Mg(OH)₂, which is undesirable.[12] Conversely, lower ratios can influence

whether Phase 5 or Phase 3 is the dominant product.[12] Studies have shown that varying

the molar ratio of MgO:MgCl₂ from 1:1 up to 13:1 significantly impacts the final properties.[2]

[15][16]

The following table summarizes data from various studies on the effect of reactant ratios on the

compressive strength of Sorel cement.

Study
Reference

Molar Ratio
(MgO:MgCl₂
:H₂O)

Brine
Concentrati
on (% wgt)

MgO/Brine
Ratio ( kg/L
)

Curing
Time

Compressiv
e Strength
(MPa)

Ring & Ping
Stoichiometri

c for Phase 5
28.9% 0.8987 24 hours ~80

Ring & Ping Excess MgO 33.2% > 0.9586 24 hours
Strength

decreases

Nuryanto et

al.[15][16]

3:1:1 (Weight

Ratio)
- - - 57

Wikipedia[2] - - - - 69 - 83

Experimental Protocols
Standard Synthesis of Sorel Cement Test Cubes
This protocol describes a generalized method for preparing Sorel cement specimens for

characterization.

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://my.che.utah.edu/~ring/Publications-PDFs/J-127.pdf
https://www.researchgate.net/publication/267684286_Sorel_Cement_Reactions_and_their_Kinetics
https://my.che.utah.edu/~ring/Publications-PDFs/J-127.pdf
https://www.researchgate.net/publication/267684286_Sorel_Cement_Reactions_and_their_Kinetics
https://my.che.utah.edu/~ring/Publications-PDFs/J-127.pdf
https://www.researchgate.net/publication/267684286_Sorel_Cement_Reactions_and_their_Kinetics
https://ascelibrary.org/doi/10.1061/JMCEE7.MTENG-16643
https://ascelibrary.org/doi/10.1061/JMCEE7.MTENG-16643
https://en.wikipedia.org/wiki/Sorel_cement
https://journals.utm.my/aej/article/view/19647
https://www.semanticscholar.org/paper/PROPERTIES-AND-CHARACTERIZATION-OF-MAGNESIUM-CEMENT-Harmaji-Febrina/a73587976addf690685b6a9dabe6126ec39e49d0
https://journals.utm.my/aej/article/view/19647
https://www.semanticscholar.org/paper/PROPERTIES-AND-CHARACTERIZATION-OF-MAGNESIUM-CEMENT-Harmaji-Febrina/a73587976addf690685b6a9dabe6126ec39e49d0
https://en.wikipedia.org/wiki/Sorel_cement
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lightly calcined magnesium oxide (MgO) powder (e.g., 97% purity, average particle size

25 μm).[17]

Magnesium chloride hexahydrate (MgCl₂·6H₂O) (e.g., 98% purity).[17]

Deionized water.

Procedure:

Prepare MgCl₂ Solution: Dissolve a pre-calculated amount of MgCl₂·6H₂O in deionized

water to achieve the desired concentration (e.g., 28-34% by weight).[11] Allow the solution

to cool to room temperature.

Mixing: Place the required amount of MgO powder into a mixer. Gradually add the

prepared MgCl₂ solution to the MgO powder while mixing continuously to form a

homogeneous paste. The mixing process should be consistent in time and speed for

reproducibility.

Casting: Immediately pour the fresh cement paste into molds of a specified dimension

(e.g., 50x50x50 mm cubes). Vibrate the molds gently to remove any entrapped air

bubbles.

Curing: Demold the specimens after an initial setting period (e.g., 24 hours).[18] Allow the

specimens to cure in a controlled environment (e.g., room temperature, ambient air) for a

specified duration (e.g., 7, 14, or 28 days).[19]

Characterization Techniques
Phase Analysis (XRD): X-ray Diffraction (XRD) is used to identify the crystalline phases

present in the hardened cement.[3] Samples are ground into a fine powder and scanned

over a 2θ range to identify peaks corresponding to Phase 5, Phase 3, Mg(OH)₂, and

unreacted MgO.

Microstructural Analysis (SEM): Scanning Electron Microscopy (SEM) is employed to

observe the microstructure of the hardened paste.[3][10] It provides visual information on the

morphology of the crystalline phases, such as the needle-like structure of Phase 5, and the

overall porosity of the cement matrix.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://daneshyari.com/article/preview/10145813.pdf
https://www.benchchem.com/product/b146165?utm_src=pdf-body
https://daneshyari.com/article/preview/10145813.pdf
https://my.che.utah.edu/~ring/Publications-PDFs/J-127.pdf
https://acs.fchpt.stuba.sk/papers/acs_0213.pdf
https://www.epslibrary.at/sgem_jresearch_publication_view.php?page=view&editid1=1993
https://www.researchgate.net/profile/Muhammed_Said2/publication/263052758_Formation_and_Properties_of_Magnesium_Oxychloride_Cements/links/597070cfaca27244e35a050f/Formation-and-Properties-of-Magnesium-Oxychloride-Cements.pdf
https://www.researchgate.net/profile/Muhammed_Said2/publication/263052758_Formation_and_Properties_of_Magnesium_Oxychloride_Cements/links/597070cfaca27244e35a050f/Formation-and-Properties-of-Magnesium-Oxychloride-Cements.pdf
https://www.emerald.com/jadcr/article/20/2/85/509430/Microstructures-of-magnesium-oxychloride-Sorel
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanical Testing: Compressive strength is the most common mechanical property

evaluated. Cured cubes are subjected to a uniaxial compressive load until failure using a

universal testing machine.[11]

The workflow for synthesis and characterization is depicted below.

Preparation

Synthesis

Analysis

Weigh Raw Materials
(MgO, MgCl₂·6H₂O, H₂O)

Prepare MgCl₂ Solution

Mix MgO and
MgCl₂ Solution

Pour Paste into Molds

Cure Samples
(e.g., 28 days at RT)

Mechanical Testing
(Compressive Strength)

Phase Analysis
(XRD)

Microstructure
(SEM)

Click to download full resolution via product page

Caption: Experimental workflow for Sorel cement synthesis and analysis.
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Conclusion
Magnesium chloride hexahydrate is indispensable to the formation of Sorel cement. It acts

as the reaction medium that enables the dissolution of MgO and the subsequent hydrolysis of

magnesium ions to form complex polynuclear species. These species then assemble into a gel

network that crystallizes into the high-strength magnesium oxychloride phases, primarily Phase

5 and Phase 3, which define the material's properties. The concentration of the MgCl₂·6H₂O

solution and the molar ratio of reactants are the paramount control parameters for tailoring the

phase assemblage and optimizing the mechanical performance of the final cement. A thorough

understanding of these relationships is crucial for researchers and scientists aiming to utilize or

improve upon the unique characteristics of Sorel cement for advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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